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Compound of Interest

Compound Name: Salicyloyltremuloidin

Cat. No.: B12385972 Get Quote

A Comparative Study: Salicyloyltremuloidin vs.
Salicylic Acid
An objective analysis of two related phenolic compounds, evaluating their known and inferred

biochemical properties for researchers, scientists, and drug development professionals.

This guide provides a comparative overview of Salicyloyltremuloidin and salicylic acid,

focusing on their chemical structures, biological activities, and mechanisms of action,

particularly in the context of inflammation. Due to the limited availability of direct scientific

literature and quantitative data for Salicyloyltremuloidin, this comparison draws upon the

known properties of its constituent molecules—salicylic acid and tremuloidin—to infer its

potential activities. Salicylic acid, a well-researched compound, serves as a benchmark for this

analysis.

Chemical Structure
Salicylic acid is a simple monohydroxybenzoic acid. Salicyloyltremuloidin, as its name

suggests, is a more complex molecule derived from tremuloidin, which is a glycoside of salicyl

alcohol. In Salicyloyltremuloidin, a salicyloyl group is attached to the glucose moiety of

tremuloidin. This structural difference is anticipated to influence its solubility, bioavailability, and

interaction with biological targets.
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Salicylic Acid

Hypothetical Structure of Salicyloyltremuloidin

Click to download full resolution via product page

Caption: Chemical structures of Salicylic Acid and the inferred structure of

Salicyloyltremuloidin.

Comparative Data Summary
The following tables summarize the available and inferred data for Salicyloyltremuloidin and

salicylic acid. It is important to note that much of the information for Salicyloyltremuloidin is

extrapolated and requires experimental validation.

Table 1: Physicochemical and Biological Properties
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Property
Salicyloyltremuloidin
(Inferred)

Salicylic Acid

Molecular Formula C20H22O9 C7H6O3

Molecular Weight 406.38 g/mol 138.12 g/mol

Water Solubility
Likely higher than salicylic acid

due to the glycosyl group
2.48 g/L at 25°C[1]

Primary Biological Role
Anti-inflammatory, Analgesic

(Hypothesized)

Anti-inflammatory, Analgesic,

Antipyretic, Keratolytic[1][2]

Known Targets
NF-κB, MAPK pathways

(Hypothesized)

COX-1, COX-2, NF-κB,

MAPKs[1][2]

Table 2: Anti-inflammatory Activity

Parameter Salicyloyltremuloidin Salicylic Acid

Inhibition of Pro-inflammatory

Cytokines (e.g., TNF-α, IL-6)

Data not available (Expected

to inhibit)

Dose-dependent inhibition

demonstrated in various cell

lines[2]

Inhibition of Prostaglandin

Synthesis

Data not available (Likely

inhibitor)

Inhibits prostaglandin

synthesis via COX enzyme

inhibition[2][3]

NF-κB Inhibition

Data not available

(Hypothesized to inhibit NF-κB

signaling)

Inhibits NF-κB activation by

preventing the degradation of

IκBα[2]

MAPK Pathway Inhibition

Data not available

(Hypothesized to modulate

MAPK pathways)

Modulates the activity of p38

MAPK and ERK pathways[4]

Signaling Pathways
Both salicylic acid and, hypothetically, Salicyloyltremuloidin, are thought to exert their anti-

inflammatory effects by modulating key signaling pathways, primarily the NF-κB and MAPK
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pathways. These pathways are central to the inflammatory response, controlling the expression

of numerous pro-inflammatory genes.

NF-κB Signaling Pathway
The NF-κB pathway is a critical regulator of inflammation. In its inactive state, NF-κB is

sequestered in the cytoplasm by inhibitor of κB (IκB) proteins. Pro-inflammatory stimuli lead to

the phosphorylation and subsequent degradation of IκB, allowing NF-κB to translocate to the

nucleus and activate the transcription of inflammatory genes. Salicylic acid is known to inhibit

this pathway. It is hypothesized that Salicyloyltremuloidin would share this mechanism.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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